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Compound of Interest

Compound Name: 2-Fluoro-5-phenylpyrazine

Cat. No.: B15381469

Disclaimer: Extensive searches for the specific compound 2-Fluoro-5-phenylpyrazine did not
yield a dedicated CAS number or comprehensive technical data. This suggests that it may be a
novel or not widely reported compound. This guide therefore provides available information on
closely related structures, namely 2-Fluoro-5-phenylpyrimidine and 2-Fluoro-5-phenylpyridine,
to serve as a reference for researchers and scientists in the field of drug development.

Closely Related Compound: 2-Fluoro-5-
phenylpyrimidine

This pyrimidine derivative shares a similar structural motif with the target compound, featuring a
phenyl group and a fluorine atom on a six-membered heteroaromatic ring.

hvsicochemical and Identificat

Property Value Source
CAS Number 62850-13-9 [1]
Molecular Formula C10H7FN2 ChemSrc
Molecular Weight 174.18 g/mol ChemSrc
IUPAC Name 2-fluoro-5-phenylpyrimidine ChemSrc

Further data such as melting point, boiling point, and spectral information were not readily
available in the conducted search.
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Closely Related Compound: 2-Fluoro-5-
phenylpyridine

This pyridine analog is another close structural relative, differing by a single nitrogen atom in
the heterocyclic ring compared to the target pyrazine.

hvsicochemical and Identificati

Property Value Source

CAS Number 928822-80-4 [2]

Molecular Formula C11H8FN Sigma-Aldrich
Molecular Weight 173.19 g/mol Sigma-Aldrich
IUPAC Name 2-Fluoro-5-phenylpyridine Sigma-Aldrich

Detailed experimental data for this compound were not available in the search results.

Synthesis of Fluorinated Phenyl-Heterocycles: A
Conceptual Workflow

While a specific protocol for 2-Fluoro-5-phenylpyrazine was not found, a general synthetic
strategy can be conceptualized based on common organic chemistry reactions for preparing
similar fluorinated heterocycles. One plausible approach involves a Suzuki coupling reaction to
introduce the phenyl group, followed by a nucleophilic aromatic substitution (SNAAr) to
introduce the fluorine atom.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.sigmaaldrich.com/US/en/product/aobchem/aob640095536?context=bbe
https://www.benchchem.com/product/b15381469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15381469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Conceptual synthetic pathway for 2-Fluoro-5-phenylpyrazine.

Experimental Protocols for Related Compounds

Detailed experimental protocols for the synthesis of the exact target compound are not
available. However, the synthesis of related fluorinated pyridines often involves multi-step
processes. For instance, the synthesis of 2-amino-5-fluoropyridine, an important intermediate,
has been described starting from 2-aminopyridine and proceeding through nitration, amino
acetylation, reduction of the nitro group, diazotization, a Schiemann reaction for fluorination,

Conceptual Synthesis of 2-Fluoro-5-phenylpyrazine
2,5-Dihalopyrazine
(e.g., 2-Chloro-5-bromopyrazine)
Suzuki Coupling
(Phenylboronic acid, Pd catalyst)
(Z-Chloro-S-phenylpyrazine)

Nucleophilic Aromatic Substitution (SNAAr)
(e.g., KF, high temperature)
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and subsequent hydrolysis.

Biological Activity of Fluorinated Heterocycles
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The introduction of fluorine into heterocyclic scaffolds is a common strategy in medicinal
chemistry to enhance the pharmacological properties of molecules. Fluorination can lead to:

» Increased Metabolic Stability: The carbon-fluorine bond is strong and not easily metabolized,
which can increase the half-life of a drug.[3][4]

» Enhanced Binding Affinity: The high electronegativity of fluorine can lead to favorable
interactions with biological targets.[3]

e Improved Membrane Permeability: The lipophilicity of a molecule can be modulated by the
introduction of fluorine, potentially improving its ability to cross cell membranes.[3]

Studies on various fluorinated pyrazoles, pyrimidines, and other nitrogen-containing
heterocycles have shown a wide range of biological activities, including anticancer and
antimicrobial properties.[3][5][6] For example, some fluorinated Schiff bases have
demonstrated significant antitumor activity.[3] The specific biological effects are highly
dependent on the overall structure of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15381469#2-fluoro-5-phenylpyrazine-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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